Cas no 1153967-88-4 ((4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine)

• Product Name: (4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine
• CAS No: 1153967-88-4
• MF: C₁₅H₁₇FN₂
• MW: 244.307286977768
• CID: 5166780
• PubChem ID: 43494656
• Update Time: 2026-03-04

(4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, α-(4-fluorophenyl)-N-propyl-
• (4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine

• Inchi： 1S/C15H17FN2/c1-2-9-18-15(13-4-3-10-17-11-13)12-5-7-14(16)8-6-12/h3-8,10-11,15,18H,2,9H2,1H3
• InChI Key： XLXZBHCFSIPBLA-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(C1C=CC(F)=CC=1)NCCC

Computed Properties

• Exact Mass: 244.13757671g/mol
• Monoisotopic Mass: 244.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine

Introduction to (4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine and Its Significance in Modern Chemical Research

(4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine, with the CAS number 1153967-88-4, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular interactions.

The structural composition of (4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine consists of a fluorophenyl ring connected to a pyridin-3-yl group, which is further substituted with a propyl amine moiety. This arrangement not only contributes to the molecule's complexity but also enhances its potential for binding to biological targets. The presence of the fluorine atom in the fluorophenyl ring is particularly noteworthy, as fluorine atoms are known to influence the metabolic stability and binding affinity of molecules.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways relevant to various diseases. (4-fluorophenyl)(pyridin-3-yl)methyl(propyl)amine has been studied for its potential role in inhibiting key enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. The unique combination of structural elements in this compound allows it to interact with biological targets in a highly specific manner, making it a promising candidate for therapeutic applications.

The fluorophenyl moiety is particularly interesting due to its ability to enhance the lipophilicity and metabolic stability of drug candidates. Additionally, the pyridin-3-yl group provides a hydrogen bond donor capability, which is crucial for achieving strong binding interactions with biological targets. These features make (4-fluorophenyl)(pyridin-3-yl strong>)methyl(< strong >prop yl)amine a versatile scaffold for designing novel therapeutic agents.